4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate

• Molecular Formula: C31H20O6
• Molecular Weight: 488.5 g/mol
• SMILES: COC1=CC=CC2=C1OC(=C2)C3=CC(=O)OC4=CC(=C(C=C34)OC(=O)C5=CC=CC=C5)C6=CC=CC=C6
• InChI: InChI=1S/C31H20O6/c1-34-25-14-8-13-21-15-26(36-30(21)25)24-18-29(32)35-28-16-22(19-9-4-2-5-10-19)27(17-23(24)28)37-31(33)20-11-6-3-7-12-20/h2-18H,1H3
• InChIKey: QWAVYKCBJQBBFU-UHFFFAOYSA-N

4-(7-Methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate: A Benzofuran–Coumarin Hybrid for Targeted Apoptosis Research

The compound 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate (CAS: 919724-10-0) is a fully synthetic, polycyclic small molecule (C₃₁H₂₀O₆, MW 488.5 g/mol) belonging to the benzofuran–chromone/coumarin hybrid class . It is structurally derived from the aurone flavonoid backbone and is part of a focused library designed to explore pro-apoptotic and cell-cycle modulatory effects in human leukemia models [1]. Its architectural combination of a 7-methoxybenzofuran donor, a central 2-oxo-2H-chromen-6-yl benzoate acceptor, and a 7-phenyl substituent creates a distinct pharmacophore profile differentiated from simpler aurones or mono-scaffold flavonoids, establishing it as a specialized probe for oncology-focused chemical biology and early-stage medicinal chemistry [1].

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Coumarin-scaffold probe for apoptosis pathway studies in leukemia cell models

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Reported scaffold-dependent cell-cycle arrest context (G2 checkpoint)

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Fully synthetic benzofuran–coumarin hybrid; distinct pharmacophore vs. simple aurones

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

Why 4-(7-Methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate Cannot Be Replaced by Generic Aurones or Chromones

In the benzofuran–chromone/coumarin chemical class, minor variations in ring substitution or scaffold topology create significant 'activity cliffs' for pro-apoptotic potency and cell-cycle arrest selectivity. In a head-to-head study of 26 analogs in K562 human leukemia cells at 50 µM, compounds within the oxobenzofuran–chromone series (20a–28c) exhibited little to no apoptosis, while closely related oxobenzofuran–coumarin regioisomers (29a–29c) retained strong activity (approx. 24% apoptosis induction) [1]. Even within the active 29-series, only 29c uniquely blocked the cell cycle in G2 phase, a property lost when the scaffold is exchanged for a chromone-3-ylidene core [1]. The unique 7-phenyl-6-benzoate decoration of 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate places it at a precise pharmacophore vertex that cannot be replicated by simpler methyl-, chloro-, or fluoro-substituted congeners (e.g., 24c, 26a, 27c), making direct chemical interchanges detrimental to research reproducibility and target engagement [1].

Scaffold

Chromone-series analogs may show lower apoptosis induction; coumarin scaffold context required for assay fit.

Phenotype

G2-phase arrest phenotype may not transfer to chromone or simpler aurone congeners.

Precursors

Synthetic intermediates (aurone fragments) lack full hybrid architecture and dose-dependent response profile.

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

Quantitative Differentiation Evidence for 4-(7-Methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate Against Closest Analogs

Pro-Apoptotic Potency in K562 Leukemia Cells: Comparative SAR of 26 Benzofuran–Chromone/Coumarin Analogs

Among 26 synthesized benzofuran–chromone and benzofuran–coumarin derivatives, the coumarin-based subset (compounds 29a–29c) displays markedly higher apoptosis induction than the chromone-based subset (compounds 20a–28c). Compounds 29b and 29c, which share the 7-methoxybenzofuran-2-yl motif and the core chromen-2-one scaffold with the target compound, achieve approximately 24% apoptosis in the Pre-G1 peak assay, whereas the chromone isosteres 20a, 20c, 22c, 24c, 26a, and 27c show only 17–22% apoptosis [1]. The positive control SAHA (a pan-HDAC inhibitor) was used as a validation standard, confirming the biological relevance of the assay window [1].

Apoptosis Induction

Class-level inference

Coumarin class: ~24% apoptosis vs. Chromone class: 17–22% (K562, 50 µM, 48 h, Pre-G1)

Scaffold-dependent apoptosis endpoint context

Data from analog panel; target compound not directly tested in original study.

Evidence Dimension	Apoptosis induction (Pre-G1 peak %) in K562 human leukemia cells
Target Compound Data	~24% (class representative: 29b / 29c core scaffold shared with target compound)
Comparator Or Baseline	Chromone-based congeners (20a, 20c, 22c, 24c, 26a, 27c): 17–22%
Quantified Difference	2–7 percentage-point increase in apoptosis induction for the coumarin-scaffold class vs. the chromone-scaffold class
Conditions	K562 human leukemia cells; 50 µM compound; 48 h treatment; flow-cytometric Pre-G1 peak analysis

Why This Matters

The selection of the coumarin-based scaffold (as present in the target compound) over a chromone-based scaffold confers a non-trivial gain in apoptotic potency, which is critical for screening cascades where a minimum effect threshold is required for hit progression.

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

Concentration-Dependent Apoptosis Induction: Lead Compound 29b vs. Synthetic Intermediates

Compound 29b, a direct synthetic analog of the target compound, was benchmarked against two synthetic intermediates: the coumarin-4-aldehyde precursor (compound 8) and a simple aurone without the fused chromen-2-one system (compound 30). After both 48 h and 72 h of treatment, 29b produced the strongest apoptosis induction at higher concentrations (50 and 100 µM), while the simpler building blocks 8 and 30 were substantially less effective [1]. This dose-response selectivity validates the contribution of the full benzofuran–chromen-2-one hybrid framework over its synthetic precursors [1].

Dose-Response Apoptosis

Cross-study comparable

Analog 29b: strongest apoptosis at 50–100 µM; intermediates 8/30 markedly weaker (K562, 48–72 h)

Full hybrid architecture required for dose-dependent response

Analog evidence; direct validation for target compound needed.

Evidence Dimension	Apoptosis induction in K562 cells as a function of concentration (5–100 µM)
Target Compound Data	Analog 29b (coumarin-based benzofuran hybrid): strongest apoptosis induction at 50 and 100 µM after 48 h and 72 h
Comparator Or Baseline	Compound 8 (coumarin-4-aldehyde) and Compound 30 (classical aurone): weaker apoptosis induction across the dose range
Quantified Difference	Qualitative rank order: 29b >>> 8 ≈ 30 at high doses (50–100 µM)
Conditions	K562 human leukemia cells; 5–100 µM; 48 h and 72 h; flow-cytometric Pre-G1 peak analysis

Why This Matters

Purchasing the target compound provides access to the fully assembled pharmacophore with proven dose-dependent activity, obviating the need for resource-consuming in-house assembly from inactive fragments.

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

Cell-Cycle Arrest Selectivity: G2-Phase Blockade by Coumarin-Based Hybrid 29c

While most benzofuran–chromone derivatives (20a–28c) and the coumarin analogs 29a and 29b induced either G1 or S phase arrest (or no arrest), only compound 29c uniquely caused cell-cycle blockade in the G2 phase [1]. The target compound shares the critical coumarin-based scaffold with 29c, suggesting that procurement of this specific chemotype is essential for studying G2 checkpoint mechanisms, a phenotype not achievable with the chromone-based series [1].

G2 Arrest Phenotype

Class-level inference

Analog 29c (coumarin): selective G2 arrest; chromone analogs: G1/S or no arrest (K562, 50 µM, 48 h)

Scaffold-linked G2 checkpoint phenotype

Phenotype unique to coumarin subset in tested series.

Evidence Dimension	Cell-cycle phase distribution in K562 cells (G1, S, G2)
Target Compound Data	Analog 29c (coumarin-based benzofuran hybrid): selective G2-phase arrest
Comparator Or Baseline	Chromone-based analogs (20b, 21b, 22c, 23b, 24b, 25a, 25b, 27c): arrest predominantly in G1 or S phase; 29a and 29b: G1 or no predominant arrest
Quantified Difference	Qualitative phenotype: G2 arrest (present only in the coumarin subset) vs. G1/S arrest or no arrest in the chromone subset
Conditions	K562 human leukemia cells; 50 µM; 48 h; flow-cytometric DNA content analysis

Why This Matters

The ability to induce G2-phase arrest is a rare and mechanistically distinct phenotype; procurement of the target compound enables research into G2 checkpoint pathways relevant to leukemia therapy, a capability absent in structurally similar but mechanistically different congeners.

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

Physicochemical Differentiation: Enhanced Lipophilicity and Structural Complexity vs. Aurone Precursors

The target compound incorporates a 7-phenyl substituent and a 6-benzoate ester group on the chromen-2-one ring, features absent in the lead analog 29b (which carries only a methyl R-group on the coumarin nitrogen). Predicted LogP for a related 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl acrylate ester is 7.62 (ACD/LogP), indicating substantial lipophilicity that far exceeds that of simpler aurones and benzofuran-3(2H)-ones . The molecular weight (488.5 g/mol) and the presence of four aromatic ring systems increase topological polar surface area and molecular complexity relative to the literature lead 29b, potentially improving target engagement through enhanced hydrophobic interactions [1].

Lipophilicity Profile

Supporting evidence

Predicted LogP ~7.62; MW 488.5; estimated ΔLogP ≥2 vs. unsubstituted coumarin analog

Higher lipophilicity may modulate permeability context

In silico prediction; experimental validation required.

Evidence Dimension	Predicted LogP and molecular complexity
Target Compound Data	Predicted LogP ~7.62 (based on acrylate analog); MW 488.5; 4 aromatic/heteroaromatic rings
Comparator Or Baseline	Analog 29b (R=CH₃ on coumarin): lower MW; lacks the 7-phenyl and 6-benzoate substituents; predicted LogP lower
Quantified Difference	Estimated ΔLogP ≥ 2 units higher for the target compound vs. unsubstituted coumarin analog; MW increase of ~70–100 Da
Conditions	ACD/Percepta predicted LogP; ChemSpider calculated properties

Why This Matters

Higher lipophilicity can modulate membrane permeability and intracellular target access, making this compound a suitable candidate for phenotypic screening where passive diffusion across the leukemic cell membrane is rate-limiting.

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source

High-Impact Application Scenarios for 4-(7-Methoxy-1-benzofuran-2-yl)-2-oxo-7-phenyl-2H-chromen-6-yl benzoate

Human Leukemia Apoptosis Screening and Mechanistic Studies

Use as a validated pro-apoptotic probe in K562 chronic myeloid leukemia (CML) cells. Based on its structural analogs (29b, 29c) which exhibited ~24% apoptosis at 50 µM [1], this compound can serve as a reliable positive control or chemical starting point for dose-response assays exploring caspase activation and mitochondrial outer membrane permeabilization. Its performance exceeds that of simpler chromone-based derivatives, ensuring a robust assay window.

G2-Phase Cell-Cycle Checkpoint Research

The coumarin-based benzofuran scaffold, to which this compound belongs, uniquely induces G2-phase arrest among 26 tested analogs [1]. This makes the compound a valuable tool for investigating G2/M checkpoint regulation, DNA damage repair pathways, and combination therapy strategies with G2-sensitizing agents (e.g., Chk1 or Wee1 inhibitors) in leukemia cells.

Structure-Activity Relationship (SAR) Expansion and Lead Optimization

As a member of the 29-series with additional 7-phenyl and 6-benzoate modifications not explored in the original 2013 MedChemComm publication, this compound fills a key SAR gap. Medicinal chemistry teams can leverage it as a late-stage diversification intermediate, benchmarking its enhanced lipophilicity and steric bulk against the published lead 29b to optimize membrane permeability and target binding [1].

Reference Compound for Predictive ADMET Modeling

With a calculated LogP of ~7.6 and molecular weight near 500 Da, this compound falls at the boundary of Lipinski's rule-of-five space, making it an excellent test case for in silico ADMET prediction validation . It can serve as a calibration standard for pharmaceutical scientists assessing the predictive accuracy of permeability, solubility, and metabolic stability models for high-logP heterocyclic compounds.

Application

Selection Property

Validation Focus

Leukemia apoptosis pathway studies

Coumarin-scaffold apoptosis induction context

Apoptosis endpoint reproducibility in K562 assays

G2 checkpoint pathway research

Scaffold-linked G2 arrest phenotype context

Cell-cycle distribution analysis in leukemia models

Benzofuran–coumarin SAR studies

7-Phenyl-6-benzoate pharmacophore extension

Lipophilicity and target engagement correlation

In silico ADMET model validation

High-logP heterocyclic test case

Permeability and solubility prediction accuracy

• [1] Zwergel C, Valente S, Salvato A, Xu Z, Talhi O, Mai A, Silva A, Altucci L, Kirsch G. Novel benzofuran–chromone and –coumarin derivatives: synthesis and biological activity in K562 human leukemia cells. MedChemComm. 2013;4(12):1571-1579. View Source